(5-Cyclopropyl-1,3,4-oxadiazol-2-yl)methanamine

• IUPAC Name: (5-cyclopropyl-1,3,4-oxadiazol-2-yl)methanamine
• InChI: InChI=1S/C6H9N3O/c7-3-5-8-9-6(10-5)4-1-2-4/h4H,1-3,7H2
• InChI Key: DNVNVWZQZDEHMD-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=NN=C(O2)CN
• Molecular Formula: C6H9N3O
• Molecular Weight: 139.16 g/mol

Description

“(5-Cyclopropyl-1,3,4-oxadiazol-2-yl)methanamine” is a compound that belongs to the class of 1,3,4-oxadiazoles. The oxadiazole molecule is composed of two nitrogen atoms and one oxygen atom, forming a five-membered heterocyclic ring. This compound has a molecular weight of 139.16.

Synthesis Analysis

The synthesis of 1,3,4-oxadiazole derivatives, like “this compound”, involves various methods. One efficient method involves the reaction of amidoximes with isatoic anhydrides in a NaOH–DMSO medium at ambient temperature. This method allows obtaining structurally diverse substituted anilines bearing the 1,2,4-oxadiazole motif in moderate to excellent yields without the utilization of protective groups.

Molecular Structure Analysis

The molecular structure of 1,3,4-oxadiazoles, including “this compound”, consists of a five-membered heterocyclic ring system. The ring system consists of two nitrogen atoms, one oxygen atom, and two carbon atoms. The presence of the two carbon atoms allows two substituents in the oxadiazole ring, whose positions cause differences in their properties due to variation in the electronic environment.

Chemical Reactions Analysis

1,3,4-Oxadiazoles, including “this compound”, can rearrange into other heterocycles due to low aromaticity and the presence of the weak O–N bond. This property is actively employed in organic synthesis.

Scientific Research Applications

Synthesis Methods

The compound 1-[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]methanamine has been successfully synthesized via polyphosphoric acid condensation of p-Toluic hydrazide and glycine, demonstrating a high-yielding route. This synthesis was characterized using FT-IR, DSC, ^13C/^1H-NMR, and mass spectrometric techniques, providing a foundational approach for the synthesis of related compounds like (5-Cyclopropyl-1,3,4-oxadiazol-2-yl)methanamine (Ganesh Shimoga, E. Shin, & Sang‐Youn Kim, 2018).

Biological Applications

Antitumor Potential

A series of N-benzyl-1-(5-aryl-1,3,4-oxadiazol-2-yl)-1-(1H-pyrrol-2-yl)methanamines exhibited significant antitumor potential against several cancer cell lines, including A549, HT29, and HT1080 cells. Some compounds showed comparable or even better cytotoxic activity than the reference drug doxorubicin, highlighting the potential of 1,3,4-oxadiazol derivatives in cancer therapy (A. Ramazani et al., 2014).

Antimicrobial Activity

Novel 4-((5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl)methoxy)-N-(benzylidene derivatives)benzenamine compounds have been synthesized and demonstrated potent antimicrobial activity against Gram-positive and Gram-negative bacteria, as well as antifungal activity, underscoring the utility of 1,3,4-oxadiazol derivatives in developing new antimicrobial agents (K. Kapadiya, G. Dubal, Y. Bhola, & P. Dholaria, 2020).

Pharmacological Properties

Anticoagulant Agents

The synthesis of 1,3,4-oxadiazoles as potential anticoagulant agents has been explored, with derivatives showing significant increases in prothrombin time and clotting time in ex vivo evaluations. This indicates the potential of these compounds in anticoagulant therapy, offering a new avenue for therapeutic intervention in conditions requiring anticoagulation (V. Iyer et al., 2016).

Future Directions

The future directions for “(5-Cyclopropyl-1,3,4-oxadiazol-2-yl)methanamine” and similar compounds could involve further exploration of their biological activities and potential applications in medicine and agriculture. There is a growing interest in heterocyclic systems of this nature, and new methods of obtaining complex structures containing oxadiazole rings are being sought.